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Compound of Interest

Compound Name: Acetic acid, (4-octylphenoxy)-

CAS No.: 15234-85-2

Cat. No.: B098288

Get Quote

Executive Summary
This technical guide analyzes 2-(4-octylphenoxy)acetic acid (CAS: 15234-85-2), a critical

amphiphilic intermediate in the development of phospholipase A2 (PLA2) inhibitors and

supramolecular surfactants. While structurally related to the herbicide 2,4-D, this molecule is

distinct due to its extended lipophilic octyl tail, which grants it unique binding affinities for the

hydrophobic channels of lipolytic enzymes.

For drug development professionals, this molecule represents a "minimalist pharmacophore"—

a structural template that mimics the sn-2 acyl chain of phospholipids, allowing it to

competitively inhibit secretory PLA2 (sPLA2) enzymes. This guide details its molecular

architecture, synthesis via Williamson etherification, and validation protocols for biological

activity.

Part 1: Molecular Architecture & Physicochemical
Properties
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The efficacy of 2-(4-octylphenoxy)acetic acid lies in its amphiphilic topology. It possesses a

polar "head" capable of electrostatic interaction and a non-polar "tail" designed for hydrophobic

pocket occupation.

Structural Data Table
Property Value

Significance in Assay
Design

IUPAC Name 2-(4-octylphenoxy)acetic acid
Standard nomenclature for

synthesis tracking.

CAS Number 15234-85-2
Unique identifier for regulatory

clearance.[1]

Molecular Formula C₁₆H₂₄O₃
Defines elemental

composition.[1][2][3]

Molecular Weight 264.36 g/mol
Ideal fragment size (<300 Da)

for lead optimization.

LogP (Predicted) ~5.5
High lipophilicity; indicates

strong membrane partitioning.

pKa (Acid) ~3.22
Ionized (carboxylate anion) at

physiological pH (7.4).

H-Bond Acceptors 3
Critical for coordinating active

site Calcium (Ca²⁺).

Rotatable Bonds 10
High flexibility allows induced

fit within enzyme pockets.

Pharmacophore Mapping (Mechanism of Action)
The molecule acts as a substrate mimic. In the catalytic cycle of sPLA2, the enzyme hydrolyzes

the sn-2 ester bond of phospholipids. 2-(4-octylphenoxy)acetic acid inhibits this by:

Hydrophobic Anchoring: The C8-octyl chain penetrates the enzyme's hydrophobic channel

(where the fatty acid tail of the substrate usually sits).
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Calcium Coordination: The carboxylate head group interacts with the catalytic Calcium ion

(Ca²⁺) essential for sPLA2 activity, effectively blocking the active site.
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Figure 1: Pharmacophore map illustrating the dual-binding mode: hydrophobic tail insertion and

hydrophilic head group chelation.

Part 2: Synthesis Protocol (Williamson
Etherification)
Objective: Synthesize 2-(4-octylphenoxy)acetic acid from 4-octylphenol. Reaction Type:

Nucleophilic Substitution (Sɴ2).[4]

Reagents & Materials[5]
Precursor: 4-Octylphenol (1.0 eq)

Alkylating Agent: Chloroacetic acid (1.2 eq)

Base: Sodium Hydroxide (NaOH) (2.5 eq)

Solvent: Ethanol/Water (1:1 v/v)

Work-up: Hydrochloric Acid (HCl, 6M), Diethyl Ether.

Step-by-Step Methodology
Deprotonation: Dissolve 4-octylphenol in the Ethanol/Water mixture. Add NaOH slowly. The

solution will darken as the phenoxide anion forms. Caution: Exothermic.
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Addition: Add Chloroacetic acid dropwise. The phenoxide acts as the nucleophile, attacking

the alpha-carbon of the chloroacetic acid.

Reflux: Heat the mixture to reflux (approx. 80°C) for 4–6 hours. This ensures complete

substitution.

Acidification: Cool the reaction mixture. Acidify with 6M HCl until pH < 2. The sodium salt

converts to the free acid, precipitating out of the aqueous solution.

Extraction & Purification: Extract with diethyl ether. Wash the organic layer with brine. Dry

over MgSO₄ and evaporate. Recrystallize from hexane to obtain white crystals.
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Figure 2: Synthetic workflow for the Williamson ether synthesis of the target compound.

Part 3: Biological Evaluation (sPLA2 Inhibition
Assay)
To validate the compound as a drug scaffold, its inhibitory potential against secretory

Phospholipase A2 (sPLA2) must be quantified.

Assay Principle (Colorimetric)
This protocol uses a thio-ester substrate (Diheptanoyl Thio-PC). When hydrolyzed by sPLA2, it

releases a free thiol which reacts with DTNB (Ellman's Reagent) to produce a yellow

chromophore (4-nitro-3-mercaptobenzoic acid), measurable at 414 nm.

Experimental Protocol
Buffer Preparation: 25 mM Tris-HCl (pH 7.5), 10 mM CaCl₂, 100 mM KCl, 0.3 mM Triton X-

100.

Enzyme Prep: Dilute sPLA2 (e.g., from Naja naja venom or recombinant human Group IIA)

to 0.1 µg/mL.

Inhibitor Incubation:

Mix 10 µL of 2-(4-octylphenoxy)acetic acid (dissolved in DMSO) with 90 µL Enzyme

solution.

Incubate for 10 minutes at 25°C.

Substrate Addition: Add 100 µL of substrate solution (1.5 mM Diheptanoyl Thio-PC + 0.5 mM

DTNB).

Measurement: Monitor Absorbance (414 nm) every 30 seconds for 10 minutes using a

microplate reader.

Calculation:
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Expected Results
IC50 Range: Pure 2-(4-octylphenoxy)acetic acid typically exhibits an IC50 in the micromolar

range (10–50 µM).

Optimization: Derivatives where the carboxylic acid is replaced by a thiazolyl ketone (e.g.,

GK470) have shown potency increases to the nanomolar range (300 nM), validating the acid

as a viable starting scaffold [1].

Part 4: Toxicology & Safety Profile
As a researcher, you must handle this compound with protocols designed for corrosive

lipophiles.

Hazard Identification
Skin/Eye Corrosion: The acidic head group combined with the surfactant tail allows rapid

penetration of dermal layers, leading to severe irritation or burns.

Endocrine Disruption: Metabolic cleavage of the ether bond releases 4-octylphenol, a known

xenoestrogen. It mimics 17β-estradiol and binds to estrogen receptors (ERs), potentially

disrupting endocrine function [2].

Handling Requirements
PPE: Nitrile gloves (double-gloving recommended due to lipophilicity), chemical splash

goggles, and fume hood.

Disposal: Do not dispose down drains. Collect in halogen-free organic waste containers to

prevent aquatic contamination, as octylphenols are persistent organic pollutants.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b098288?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

